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Compound of Interest

Compound Name: Paquinimod

Cat. No.: B609837

For Researchers, Scientists, and Drug Development
Professionals

This document provides detailed application notes and protocols for the in vivo administration
of Paquinimod in various mouse models of inflammatory and autoimmune diseases. The
information is compiled from multiple preclinical studies to guide researchers in designing and
executing their own experiments.

Overview and Mechanism of Action

Paquinimod (ABR-215757) is an orally active immunomodulatory compound belonging to the
quinoline-3-carboxamide class. Its primary mechanism of action involves binding to the S100A9
protein, which prevents its interaction with key receptors such as Toll-like receptor 4 (TLR4)
and the Receptor for Advanced Glycation Endproducts (RAGE)[1]. This inhibition disrupts
downstream inflammatory signaling pathways, making Paquinimod a therapeutic candidate for
a range of autoimmune and inflammatory conditions. Efficacy has been demonstrated in
several mouse models, including those for systemic lupus erythematosus (SLE), type 1
diabetes (T1D), liver fibrosis, and systemic sclerosis[1][2][3][4].

Signaling Pathway of Paquinimod
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Caption: Paquinimod inhibits S100A9, preventing TLR4/RAGE activation.

Quantitative Data Summary: Paquinimod Dosage in
Mouse Models

The following tables summarize the dosages and administration details of Paquinimod used in
various preclinical mouse models. The most common route of administration is oral, via
drinking water, which allows for continuous drug exposure.
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Disease Model

Paquinimod
Dosage
(mglkgl/day)

Administration
Route

Key Findings

MRL-Ipr/lpr

Systemic Lupus
Erythematosus
(SLE)

0.04,0.2

Drinking Water

Dose-dependent
inhibition of
disease
progression,
comparable to

prednisolone.[5]

[6]

NOD (Non-obese
diabetic)

Type 1 Diabetes
(T1D)

0.04,0.2,1,5

Drinking Water

Dose-dependent
reduction in
diabetes
incidence and

delayed onset.[2]
[7]

N-IF (NOD-
Inflammation

Fibrosis)

Liver Fibrosis

Not specified,
administered in

drinking water

Drinking Water

Reduced liver
inflammation and
regression of
fibrosis.[3]

C57BL/6

Neutrophilic
Asthma

0.1, 1, 10, 25

Drinking Water

Significant
reduction in
airway
inflammation at
doses >1
mg/kg/day.[6]

Tsk-1 (Tight skin
1)

Systemic

Sclerosis

5,25

Drinking Water

Reduction in skin
thickness,
myofibroblasts,
and
hydroxyproline

content.[4]

C57BL/6

Immune-

mediated

0.5, 25

Drinking Water

No significant

prevention of
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Glomerulonephrit immune-
is mediated

glomerulonephriti

s.[8]
) Ameliorated

Bleomycin- o

) ) fibrotic

induced 10 Intraperitoneal ,
C57BL/6 ) ) o pathological

Pulmonary (intraperitoneal) Injection ]

) ) changes in the
Fibrosis

lungs.[9]

Experimental Protocols
Preparation of Paquinimod Solution for Oral
Administration

Objective: To prepare a stock solution of Paquinimod for administration in the drinking water of
mice.

Materials:

Paquinimod powder

Vehicle (e.qg., sterile water)

Standard mouse drinking bottles

Scale

Magnetic stirrer and stir bar

pH meter (optional)

Procedure:

o Calculate the required concentration:
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o Determine the average daily water consumption of the mouse strain being used (typically
3-5 mL/day for an adult mouse).

o Determine the average body weight of the mice.

o Use the following formula to calculate the concentration of Paquinimod in the drinking
water:

» Concentration (mg/mL) = (Desired Dose (mg/kg/day) * Average Body Weight (kg)) /
Average Daily Water Intake (mL/day)

e Dissolution:

o Weigh the required amount of Paquinimod powder.

o Add the powder to the appropriate volume of drinking water in a sterile container.

o Stir the solution using a magnetic stirrer until the Paquinimod is completely dissolved.
Paquinimod is generally water-soluble.

e pH Adjustment (if necessary):

o Check the pH of the final solution. If it deviates significantly from neutral (pH 7.0-7.4),
adjust as needed to ensure palatability and stability.

e Administration:

o Transfer the Paquinimod-containing water to the drinking bottles.

o Replace the drinking water in the mouse cages with the Paquinimod solution.

o Prepare fresh solution at least once a week, or more frequently if stability is a concern.
Monitor for any precipitation.

e Monitoring:

o Measure the volume of water consumed per cage daily or every few days to monitor the
actual dose being administered and adjust the concentration if necessary.
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General In Vivo Experimental Workflow

Objective: To provide a general workflow for conducting an in vivo study with Paquinimod in a
mouse model of disease.
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Caption: Generalized workflow for in vivo Paquinimod studies in mice.
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Protocol:

» Animal Acclimatization: Upon arrival, allow mice to acclimatize to the facility for at least one
week before the start of the experiment.

o Baseline Measurements and Randomization: Before disease induction or treatment, record
baseline parameters such as body weight. Randomly assign mice to treatment groups (e.g.,
vehicle control, Paquinimod low dose, Paquinimod high dose).

o Disease Induction (if applicable): For models where the disease is induced (e.g., EAE,
collagen-induced arthritis, bleomycin-induced fibrosis), follow the established protocol for
disease induction. For spontaneous models (e.g., NOD, MRL-Ipr), this step is omitted.

e Treatment Administration:

o Prophylactic Treatment: Start Paquinimod administration before or at the time of disease
induction/onset.

o Therapeutic Treatment: Initiate Paquinimod treatment after the establishment of clinical
signs of the disease.

o Administer Paquinimod or vehicle control as described in Protocol 3.1.
* In-life Monitoring:

o Monitor animal health daily.

o Record body weights regularly (e.g., 2-3 times per week).

o For specific disease models, perform regular clinical scoring (e.qg., arthritis score, EAE
clinical score, skin thickness measurements).

e Endpoint and Sample Collection:

o At the predetermined experimental endpoint, euthanize the mice according to approved
protocols.
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o Collect blood via cardiac puncture for serum or plasma analysis (e.g., autoantibodies,
cytokines).

o Harvest relevant tissues (e.g., spleen, lymph nodes, kidneys, skin, lungs) for further
analysis.

e Ex Vivo Analysis:

[¢]

Histology: Fix tissues in formalin and embed in paraffin for histological staining (e.g., H&E,
Masson's trichrome) to assess inflammation and fibrosis.

[e]

Flow Cytometry: Prepare single-cell suspensions from lymphoid organs or infiltrated
tissues to analyze immune cell populations.

[¢]

Gene Expression Analysis: Isolate RNA from tissues for gPCR or RNA-sequencing.

[e]

Protein Analysis: Homogenize tissues to measure protein levels via ELISA or Western blot.

Concluding Remarks

The provided data and protocols offer a comprehensive guide for the in vivo use of
Paquinimod in mouse models. The optimal dosage and treatment regimen can vary
depending on the specific mouse model, disease severity, and experimental goals. It is
therefore recommended to perform pilot studies to determine the most effective dose for a
particular application. Researchers should always adhere to institutional guidelines for animal
care and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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